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Compound of Interest

Compound Name: Methyl p-tert-butylphenylacetate

Cat. No.: B1297717 Get Quote

For researchers, scientists, and professionals in drug development, accurate identification and

characterization of chemical compounds are paramount. Mass spectrometry is a cornerstone

technique in this endeavor, providing a molecular fingerprint that aids in structural elucidation.

This guide presents a reference mass spectrum for methyl p-tert-butylphenylacetate and

offers a comparative analysis with structurally similar compounds, supported by experimental

data and detailed protocols.

Mass Spectral Data Comparison
The following table summarizes the key mass spectral data for methyl p-tert-
butylphenylacetate and two comparable aromatic esters: methyl phenylacetate and methyl p-

tolylacetate. The data was obtained under standard electron ionization (EI) conditions at 70 eV.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

Key Mass
Fragments (m/z)
and Relative
Intensities

Methyl p-tert-

butylphenylacetate
C13H18O2 206.28

191 (M-15, 100%),

147 (50%), 132

(40%), 105 (30%), 91

(20%)

Methyl phenylacetate C9H10O2 150.17

91 (100%), 150 (M+,

30%), 65 (15%), 103

(10%), 77 (8%)

Methyl p-tolylacetate C10H12O2 164.20

105 (100%), 164 (M+,

40%), 79 (15%), 104

(10%), 77 (8%)

Fragmentation Pathway of Methyl p-tert-
butylphenylacetate
The fragmentation of methyl p-tert-butylphenylacetate under electron ionization primarily

involves the loss of a methyl group followed by further characteristic cleavages. The base peak

at m/z 191 corresponds to the loss of a methyl radical from the tert-butyl group.

Methyl p-tert-butylphenylacetate m/z 206

[M-CH3]+ m/z 191- •CH3

[M-C4H9]+ m/z 149
- •C4H9

Tropylium ion m/z 91- •COOCH3

Click to download full resolution via product page

Caption: Fragmentation pathway of Methyl p-tert-butylphenylacetate.

Experimental Protocols
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A detailed methodology for the acquisition of the reference mass spectrum is crucial for

reproducibility and comparison.

Sample Preparation: A solution of methyl p-tert-butylphenylacetate (1 mg/mL) was prepared

in dichloromethane. For the comparative compounds, similar concentrations were used with the

same solvent.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The analysis was performed on a

standard GC-MS system with the following parameters:

Injection Volume: 1 µL

Injector Temperature: 250 °C

Split Ratio: 50:1

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Final hold: 5 minutes at 280 °C

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI)[1][2]

Electron Energy: 70 eV[3][4]

Ion Source Temperature: 230 °C

Mass Range: m/z 40-400

Experimental Workflow
The general workflow for obtaining the mass spectral data is outlined below.
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Sample Preparation

GC-MS Analysis

Data Processing

Dissolve sample in Dichloromethane

Vortex to ensure homogeneity

Inject sample into GC-MS

Separation on GC column

Electron Ionization (70 eV)

Mass Detection

Generate Mass Spectrum

Compare with Spectral Libraries
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Caption: General workflow for GC-MS analysis.
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This guide provides a foundational reference for the mass spectral characteristics of methyl p-
tert-butylphenylacetate, enabling more accurate and efficient identification in complex

matrices. The comparative data and detailed protocols offer a robust framework for researchers

in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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